Cas no 85618-20-8 (n-Heptyl β-D-thioglucoside)

• Product Name: n-Heptyl β-D-thioglucoside
• CAS No: 85618-20-8
• MF: C₁₃H₂₆O₅S
• MW: 294.40754365921
• MDL: MFCD00043236
• CID: 826893
• PubChem ID: 656917
• Update Time: 2025-06-12

n-Heptyl β-D-thioglucoside Chemical and Physical Properties

Names and Identifiers

• N-HEPTYL-BETA-D-THIOGLUCOPYRANOSIDE
• Heptyl ?-D-Thioglucopyranoside
• n-Heptyl β-D-thioglucopyranoside
• Heptyl ß-D-Thioglucopyranoside
• N-HEPTYL BETA-D -THIOGLUCOSIDE
• N-HEPTYL-β-D-THIOGLUCOPYRANOSIDE
• heptyl 1-thioglucoside
• HEPTYL B-D-THIOGLUCOPYRANOSIDE
• Heptyl β-D-thioglucopyranoside
• HEPTYL-THIOGLUCOSIDE
• N-Heptyl-b-D-Thioglucoside
• N-HEPTYL-B-D-THIOGLYCOSIDE
• n-Heptyl β-D-thioglucoside
• n-Heptyl 1-thio-beta-D-glucopyranoside
• n-Heptyl
• N-Heptylthioglucoside
• MFCD00043236
• Q27095234
• DB04450
• (2S,3R,4S,5S,6R)-2-(heptylthio)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• CS-W020963
• 85618-20-8
• Heptyl thioglucoside
• DTXSID101006208
• Heptyl beta-D-thioglucopyranoside
• n-Heptyl beta-D-thioglucopyranoside, >=99% (GC)
• AKOS016846196
• A-D-Thioglucopyranoside
• heptyl 1-thio-beta-D-glucopyranoside
• 148466-41-5
• Heptyl-beta-D-1-thioglucopyranoside
• A-D-Thioglucoside
• n-Heptyl beta -D-thioglucopyranoside
• beta-D-Glucopyranoside, heptyl 1-thio-
• Heptyl 1-thiohexopyranoside
• (2S,3R,4S,5S,6R)-2-heptylsulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol
• HY-W040223
• SCHEMBL137948
• Heptyl thioglucoside, Heptyl-beta-D-1-thioglucopyranoside
• NS00071455
• n-Heptyl-I(2)-D-thioglucopyranoside
• Heptyl-?-thioglucoside; n-Heptyl ?-D-Thioglucopyranoside; n-Heptyl ?-D-Thioglucoside;
• HPEGNLMTTNTJSP-LBELIVKGSA-N

• MDL： MFCD00043236
• Inchi： 1S/C13H26O5S/c1-2-3-4-5-6-7-19-13-12(17)11(16)10(15)9(8-14)18-13/h9-17H,2-8H2,1H3/t9-,10-,11+,12-,13+/m1/s1
• InChI Key： HPEGNLMTTNTJSP-LBELIVKGSA-N
• SMILES： S(CCCCCCC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 294.15000
• Monoisotopic Mass: 294.15009510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.2

Experimental Properties

• Color/Form: Colorless fine crystal
• Melting Point: 96.1-98.3°C
• Solubility: methanol: 0.1 g/mL, clear, yellow
• PSA: 115.45000
• LogP: 0.48990
• Solubility: Methanol: 0.1 g/ml

n-Heptyl β-D-thioglucoside Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38